2-[(2-chloro-6-fluorophenyl)acetyl]-N-(4-ethylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-(2-chloro-6-fluorophenyl)acetyl]amino]-3-(4-ethylphenyl)thiourea
• InChI: InChI=1S/C17H17ClFN3OS/c1-2-11-6-8-12(9-7-11)20-17(24)22-21-16(23)10-13-14(18)4-3-5-15(13)19/h3-9H,2,10H2,1H3,(H,21,23)(H2,20,22,24)
• InChI Key: FBRORAFJTKAXCJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NNC(=O)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C17H17ClFN3OS
• Molecular Weight: 365.9 g/mol

Description

2-[(2-chloro-6-fluorophenyl)acetyl]-N-(4-ethylphenyl)hydrazinecarbothioamide is a chemical compound that has been extensively studied for its potential application in various scientific research fields. This compound is also known as CF3 and belongs to the class of thiosemicarbazones.

Mechanism of Action

The mechanism of action of CF3 is not fully understood. However, it has been found to inhibit the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. CF3 has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CF3 has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting DNA synthesis. CF3 has also been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, CF3 has been found to exhibit neuroprotective effects by reducing oxidative stress and inhibiting the formation of beta-amyloid plaques, which are associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using CF3 in lab experiments is its ability to exhibit multiple biological activities. CF3 has been found to exhibit anti-cancer, anti-inflammatory, anti-bacterial, anti-viral, and neuroprotective properties, making it a versatile compound for scientific research. However, one of the limitations of using CF3 in lab experiments is its potential toxicity. CF3 has been found to exhibit cytotoxic effects in certain cell lines, which may limit its potential application in some research fields.

Future Directions

There are several future directions for the study of CF3. One potential direction is the development of CF3-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is the study of CF3 in combination with other drugs to enhance its therapeutic potential. Additionally, the study of the mechanism of action of CF3 may provide insights into the development of new drugs for the treatment of cancer and other diseases.
Conclusion:
In conclusion, 2-[(2-chloro-6-fluorophenyl)acetyl]-N-(4-ethylphenyl)hydrazinecarbothioamide is a versatile compound that has been extensively studied for its potential application in various scientific research fields. CF3 exhibits anti-cancer, anti-inflammatory, anti-bacterial, anti-viral, and neuroprotective properties, making it a promising compound for future research. However, its potential toxicity may limit its potential application in some research fields. Further studies are needed to fully understand the mechanism of action of CF3 and its potential application in the development of new drugs for the treatment of various diseases.

Scientific Research Applications

CF3 has been studied extensively for its potential application in various scientific research fields. It has been found to exhibit anti-cancer, anti-bacterial, anti-viral, and anti-inflammatory properties. CF3 has also been studied for its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.